Cas no 540502-84-9 (7-(3-hydroxyphenyl)-N-(2-methoxyphenyl)-5-methyl-4H,7H-1,2,4triazolo1,5-apyrimidine-6-carboxamide)

7-(3-hydroxyphenyl)-N-(2-methoxyphenyl)-5-methyl-4H,7H-1,2,4triazolo1,5-apyrimidine-6-carboxamide structure
540502-84-9 structure
Product Name:7-(3-hydroxyphenyl)-N-(2-methoxyphenyl)-5-methyl-4H,7H-1,2,4triazolo1,5-apyrimidine-6-carboxamide
CAS No:540502-84-9
MF:C20H19N5O3
MW:377.396563768387
CID:6012939
PubChem ID:4563808
Update Time:2025-07-16

7-(3-hydroxyphenyl)-N-(2-methoxyphenyl)-5-methyl-4H,7H-1,2,4triazolo1,5-apyrimidine-6-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 7-(3-hydroxyphenyl)-N-(2-methoxyphenyl)-5-methyl-4H,7H-1,2,4triazolo1,5-apyrimidine-6-carboxamide
    • [1,2,4]Triazolo[1,5-a]pyrimidine-6-carboxamide, 1,7-dihydro-7-(3-hydroxyphenyl)-N-(2-methoxyphenyl)-5-methyl-
    • 7-(3-hydroxyphenyl)-N-(2-methoxyphenyl)-5-methyl-4,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide
    • AKOS000601378
    • Oprea1_128288
    • AKOS021614545
    • 540502-84-9
    • F1264-5559
    • SR-01000011042
    • SR-01000011042-1
    • 7-(3-HYDROXYPHENYL)-N-(2-METHOXYPHENYL)-5-METHYL-4H,7H-[1,2,4]TRIAZOLO[1,5-A]PYRIMIDINE-6-CARBOXAMIDE
    • 7-(3-hydroxyphenyl)-N-(2-methoxyphenyl)-5-methyl-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide
    • Inchi: 1S/C20H19N5O3/c1-12-17(19(27)24-15-8-3-4-9-16(15)28-2)18(13-6-5-7-14(26)10-13)25-20(23-12)21-11-22-25/h3-11,18,26H,1-2H3,(H,24,27)(H,21,22,23)
    • InChI Key: AEUUTSSAZXRBIT-UHFFFAOYSA-N
    • SMILES: C12N=CNN1C(C1=CC=CC(O)=C1)C(C(NC1=CC=CC=C1OC)=O)=C(C)N=2

Computed Properties

  • Exact Mass: 377.14878949g/mol
  • Monoisotopic Mass: 377.14878949g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 4
  • Complexity: 613
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 101Ų

Experimental Properties

  • Density: 1.40±0.1 g/cm3(Predicted)
  • pka: 9.69±0.10(Predicted)

7-(3-hydroxyphenyl)-N-(2-methoxyphenyl)-5-methyl-4H,7H-1,2,4triazolo1,5-apyrimidine-6-carboxamide Pricemore >>

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7-(3-hydroxyphenyl)-N-(2-methoxyphenyl)-5-methyl-4H,7H-1,2,4triazolo1,5-apyrimidine-6-carboxamide Related Literature

Additional information on 7-(3-hydroxyphenyl)-N-(2-methoxyphenyl)-5-methyl-4H,7H-1,2,4triazolo1,5-apyrimidine-6-carboxamide

Comprehensive Analysis of 7-(3-hydroxyphenyl)-N-(2-methoxyphenyl)-5-methyl-4H,7H-1,2,4triazolo[1,5-a]pyrimidine-6-carboxamide (CAS No. 540502-84-9)

The compound 7-(3-hydroxyphenyl)-N-(2-methoxyphenyl)-5-methyl-4H,7H-1,2,4triazolo[1,5-a]pyrimidine-6-carboxamide (CAS No. 540502-84-9) is a structurally complex molecule that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. Its unique triazolopyrimidine core, combined with hydroxyphenyl and methoxyphenyl substituents, makes it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a kinase inhibitor, a class of compounds that play a critical role in modulating cellular signaling pathways.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by the need for targeted treatments in oncology, inflammation, and metabolic disorders. The 7-(3-hydroxyphenyl)-N-(2-methoxyphenyl)-5-methyl-4H,7H-1,2,4triazolo[1,5-a]pyrimidine-6-carboxamide structure aligns with this trend, as its heterocyclic framework is often associated with high binding affinity and selectivity. This has led to increased searches for "triazolopyrimidine derivatives" and "kinase inhibitors for cancer therapy" in scientific databases and AI-driven research tools.

The synthesis of CAS No. 540502-84-9 involves multi-step organic reactions, including cyclocondensation and amide coupling, which are well-documented in peer-reviewed journals. Its physicochemical properties, such as solubility and stability, have been optimized to enhance bioavailability, a key factor in drug development. This aligns with the growing interest in "improving drug bioavailability" and "structure-activity relationship (SAR) studies" among pharmaceutical researchers.

From a commercial perspective, 7-(3-hydroxyphenyl)-N-(2-methoxyphenyl)-5-methyl-4H,7H-1,2,4triazolo[1,5-a]pyrimidine-6-carboxamide is available as a high-purity reference standard for analytical and research purposes. Suppliers often highlight its application in "high-throughput screening (HTS)" and "fragment-based drug design," which are hot topics in the pharmaceutical industry. The compound's CAS registry number (540502-84-9) ensures precise identification in global chemical databases, addressing the need for accurate "chemical identifier lookup" among scientists.

Ongoing studies explore the mechanism of action of CAS No. 540502-84-9, particularly its interaction with protein kinases implicated in disease pathways. This resonates with the surge in searches for "targeted therapy for rare diseases" and "precision medicine advancements." The compound's hydroxyphenyl moiety is also under investigation for its potential antioxidant properties, linking it to the broader discourse on "oxidative stress and disease."

In summary, 7-(3-hydroxyphenyl)-N-(2-methoxyphenyl)-5-methyl-4H,7H-1,2,4triazolo[1,5-a]pyrimidine-6-carboxamide represents a versatile scaffold in drug discovery. Its CAS No. 540502-84-9 serves as a critical identifier for researchers exploring its therapeutic potential, while its structural features continue to inspire innovations in medicinal chemistry. As the scientific community prioritizes "AI-assisted drug discovery" and "sustainable synthesis methods," this compound remains a focal point for future breakthroughs.

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